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Compound of Interest

Compound Name: Indium

Cat. No.: B141171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
elemental indium (In). The information is presented to support research, scientific, and drug
development applications where a thorough understanding of this unique post-transition metal
is essential.

Atomic and Crystal Structure

Indium is a chemical element with the symbol In and atomic number 49.[1][2][3][4][5][6][71[8] It
is classified as a post-transition metal and resides in Group 13 of the periodic table.[3][6][9] The
atomic weight of indium has been refined over the years, with the currently accepted value
being 114.818(1) u.[1][10][11][12]

The electron configuration of indium is [Kr] 4d° 5s2 5pt.[1][2][6][13][14] In its ground state,
each indium atom has 49 electrons arranged in shells with a structure of 2, 8, 18, 18, 3.[14]
[15]

At standard temperature and pressure, indium exists as a solid with a body-centered
tetragonal crystal structure.[2][16][17][18] This structure is a slight distortion of a face-centered
cubic lattice.[2] The space group is 14/mmm, with lattice parameters a = 325.23 pm and c =
494.61 pm.[19][20]

Physical Properties Data
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The following table summarizes the key quantitative physical properties of elemental indium.
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Property Value Citations

Atomic Properties

Atomic Number 49 [L1[2131[5][7]

Atomic Weight 114.818(1) u [1][10][11][12]

Electron Configuration [Kr] 4d10 5s2 5pt [11[2]161[13][14]
Electronegativity (Pauling) 1.78 [1][18]

Bulk Properties

Density (at 20°C) 7.31 g/cm3 (1121314151911 6]121]
Density (liquid at m.p.) 7.02 g/cm?3 [2][9]

Thermal Properties

156.60 °C (429.75 K, 313.88

[LIE2IEBIAIEI eI 6][21][22]

Melting Point R 23]

Boiling Point 2072 °C (2345 K, 3762 °F) [21[31[5][9][16][23]
Specific Heat Capacity 233 J/(kg-K) 9]

Heat of Fusion 3.26 kJ/mol [9][18]

Heat of Vaporization 230 kJ/mol 9]

Thermal Conductivity 81.8 W/(m-K) [2][91[24]
Thermal Expansion 32.1 x10"%K~1 (at 20 °C) [2][9]1[24]
Mechanical Properties

Mohs Hardness 1.2 [21[9][18][24]
Brinell Hardness 8.83-10.0 MPa [2][9][18][24][25]
Young's Modulus 11 GPa [2][91[24]

Speed of Sound (thin rod)

1215 m/s (at 20 °C)

[2](9]

Electrical & Optical Properties

Electrical Resistivity

83.7 nQ-m (at 20 °C)

[2][9]
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Magnetic Ordering Diamagnetic [2][9]
Superconducting Point 341K [2][9]
Appearance Silvery-white, lustrous metal [2][3][16][26][27]

Methodologies for Experimental Determination of
Physical Properties

The following section details the standard experimental protocols for measuring the key
physical properties of metals like indium.

The density of a solid metal is typically determined using the water displacement method.[12]
[15][19][28][29]

e Protocol:
o The mass of the indium sample is accurately measured using an analytical balance.

o A graduated cylinder is partially filled with a known volume of water, and the initial volume
is recorded.

o The indium sample is carefully submerged in the water, ensuring no water splashes out
and any air bubbles are removed.

o The final volume of the water with the submerged sample is recorded.

o The volume of the indium sample is calculated by subtracting the initial volume from the

final volume.

o The density is then calculated by dividing the mass of the sample by its determined

volume.

The melting point of indium can be determined using the capillary method with a melting point
apparatus.[25][30][31][32]

e Protocol:
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o Asmall, finely powdered sample of indium is packed into a capillary tube.

o The capillary tube is placed in a melting point apparatus, which contains a heating block or
an oil bath.

o The sample is heated at a controlled rate.

o The temperature at which the first signs of melting are observed and the temperature at
which the entire sample becomes liquid are recorded. This provides the melting point
range. For a pure substance like elemental indium, this range should be narrow.

Determining the boiling point of a metal with a high boiling point like indium requires
specialized equipment, often involving heating in a controlled atmosphere. The Thiele tube
method is a common laboratory technique for liquids, and a modified approach can be used for
metals.[33][34][35] For high-temperature measurements, optical pyrometry is often employed.

[8]
» Protocol (Conceptual for High Temperatures):
o A sample of indium is placed in a crucible made of a refractory material (e.g., graphite).

o The crucible is heated in a furnace with a controlled, inert atmosphere to prevent
oxidation.

o The temperature is gradually increased while the sample is observed.
o The boiling point is the temperature at which vigorous bubbling and vaporization occur.

o An optical pyrometer can be used to measure the temperature of the sample without direct
contact.

The four-point probe method is a standard technique for measuring the electrical resistivity of
conductive materials.[4][5][7][21][22]

e Protocol:

o A four-point probe, consisting of four equally spaced, co-linear electrodes, is brought into
contact with the surface of the indium sample.
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o A constant current is passed through the two outer probes.

o The voltage difference is measured between the two inner probes.

o By knowing the current, the measured voltage, and the geometry of the probe and the
sample, the sheet resistance and subsequently the bulk resistivity can be calculated. This
method minimizes the influence of contact resistance.

The thermal conductivity of a metal can be determined using a steady-state comparative
method.[36][37][38][39][40]

e Protocol:

o A sample of indium with a known cross-sectional area and length is placed between a
heat source and a heat sink.

o The system is allowed to reach a steady state where the temperature at different points
along the sample remains constant over time.

o The rate of heat flow through the sample is measured.

o The temperatures at two points along the length of the sample are measured using
thermocouples.

o The thermal conductivity is then calculated using Fourier's law of heat conduction, which
relates the heat flow, temperature gradient, and the cross-sectional area of the sample.

o Brinell Hardness Test: This method is suitable for determining the hardness of bulk materials.
[L1[6][16][17][26]

o Protocol:

» A hardened steel or tungsten carbide ball of a specific diameter is pressed into the
surface of the indium sample with a known load for a set amount of time.

» The load is removed, and the diameter of the resulting indentation is measured using a
microscope.
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» The Brinell hardness number (HB) is calculated based on the load applied and the
surface area of the indentation.

e Mohs Hardness Test: This is a simpler, qualitative test for scratch resistance.[2][3][9][10][23]
o Protocol:
» A set of standard minerals with known Mohs hardness values is used.

= An attempt is made to scratch the surface of the indium sample with each of the
standard minerals.

» The hardness of indium is determined by which standard minerals can scratch it and
which are scratched by it.

Young's modulus, a measure of stiffness, is determined through tensile testing.[11][14][18][24]
[27]

e Protocol:

o A sample of indium with a known length and cross-sectional area is subjected to a
controlled tensile force.

o The elongation (change in length) of the sample under the applied force is measured
using an extensometer.

o A stress-strain curve is plotted, where stress is the applied force per unit area and strain is
the fractional change in length.

o Young's modulus is calculated from the slope of the initial, linear-elastic portion of the
stress-strain curve.

Logical Relationships of Physical Properties

The physical properties of elemental indium are interconnected. The following diagram
illustrates these relationships.
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Fig. 1: Interrelationships of Indium's Physical Properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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